Cas no 1823921-98-7 (Methyl 2-amino-3-chloropyridine-4-carboxylate)

• Product Name: Methyl 2-amino-3-chloropyridine-4-carboxylate
• CAS No: 1823921-98-7
• MF: C₇H₇ClN₂O₂
• MW: 186.595680475235
• CID: 6079484
• PubChem ID: 68719905
• Update Time: 2025-07-02

Methyl 2-amino-3-chloropyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-amino-3-chloropyridine-4-carboxylate
• 4-Pyridinecarboxylic acid, 2-amino-3-chloro-, methyl ester
• 1823921-98-7
• EN300-6511454
• Methyl 2-amino-3-chloroisonicotinate
• SCHEMBL3630664

• Inchi： 1S/C7H7ClN2O2/c1-12-7(11)4-2-3-10-6(9)5(4)8/h2-3H,1H3,(H2,9,10)
• InChI Key： IWUWFOHEYFEPEF-UHFFFAOYSA-N
• SMILES： C1(N)=NC=CC(C(OC)=O)=C1Cl

Computed Properties

• Exact Mass: 186.0196052g/mol
• Monoisotopic Mass: 186.0196052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 65.2Ų

Experimental Properties

• Density: 1.384±0.06 g/cm3(Predicted)
• Boiling Point: 298.8±35.0 °C(Predicted)
• pka: 2.22±0.47(Predicted)

Additional information on Methyl 2-amino-3-chloropyridine-4-carboxylate

Methyl 2-amino-3-chloropyridine-4-carboxylate (CAS No. 1823921-98-7): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 2-amino-3-chloropyridine-4-carboxylate, identified by the chemical identifier CAS No. 1823921-98-7, represents a significant compound in the realm of pharmaceutical chemistry. This heterocyclic compound, featuring both amino and chloro substituents, has garnered considerable attention due to its versatile applications in the synthesis of various bioactive molecules. The structural motifs present in this compound make it a valuable intermediate for the development of novel therapeutic agents targeting diverse biological pathways.

The chemical structure of Methyl 2-amino-3-chloropyridine-4-carboxylate consists of a pyridine ring substituted at the 2-position with an amino group (-NH₂), at the 3-position with a chloro group (-Cl), and at the 4-position with a carboxylate ester (-COOCH₃). This specific arrangement of functional groups imparts unique reactivity, enabling its use in a wide array of synthetic transformations. The presence of both electron-donating and electron-withdrawing groups facilitates various coupling reactions, making it an indispensable building block in medicinal chemistry.

In recent years, the pharmaceutical industry has witnessed a surge in the development of drugs based on pyridine derivatives. Methyl 2-amino-3-chloropyridine-4-carboxylate has been extensively utilized in the synthesis of small-molecule inhibitors that modulate key enzymes and receptors involved in metabolic disorders, inflammatory diseases, and cancer. Its role as a precursor in constructing complex molecular frameworks has been particularly noteworthy in the design of targeted therapies.

One of the most compelling applications of Methyl 2-amino-3-chloropyridine-4-carboxylate is in the development of kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways, and their dysregulation is often associated with various diseases, particularly cancer. Researchers have leveraged the structural features of this compound to design molecules that selectively inhibit specific kinases, thereby disrupting aberrant signaling networks. For instance, derivatives of Methyl 2-amino-3-chloropyridine-4-carboxylate have been explored as inhibitors of tyrosine kinases, showing promise in preclinical studies for their ability to induce apoptosis in cancer cells while minimizing toxicity to healthy tissues.

The versatility of Methyl 2-amino-3-chloropyridine-4-carboxylate extends beyond kinase inhibition. It has also been employed in the synthesis of compounds targeting other therapeutic areas. For example, its incorporation into structures mimicking natural product scaffolds has led to the discovery of novel antimicrobial agents. The chloro and amino groups provide reactive sites for further functionalization, allowing chemists to introduce additional substituents that enhance binding affinity to bacterial enzymes essential for survival. This has opened up new avenues for combating antibiotic-resistant strains.

Moreover, the compound's utility extends to neurodegenerative diseases. Pyridine-based molecules have shown potential in modulating neurotransmitter systems, and Methyl 2-amino-3-chloropyridine-4-carboxylate serves as a scaffold for designing ligands that interact with receptors involved in conditions such as Alzheimer's and Parkinson's disease. Recent studies have highlighted its role in developing acetylcholinesterase inhibitors, which are known to improve cognitive function by enhancing acetylcholine levels in the synaptic cleft.

The synthesis of Methyl 2-amino-3-chloropyridine-4-carboxylate typically involves multi-step organic reactions that require precise control over reaction conditions. Common synthetic routes include nucleophilic substitution reactions on halogenated pyridines, followed by esterification to introduce the methyl carboxylate group. Advances in catalytic methods have enabled more efficient and environmentally friendly synthetic pathways, reducing waste and improving yields. These innovations align with the growing emphasis on sustainable chemistry practices within the pharmaceutical industry.

The importance of high-purity Methyl 2-amino-3-chloropyridine-4-carboxylate cannot be overstated. Impurities can significantly impact downstream applications, particularly in pharmaceutical formulations where even trace contaminants may affect efficacy or safety profiles. Therefore, stringent quality control measures are implemented during production to ensure that the final product meets rigorous industry standards. Analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are routinely employed to verify purity and structural integrity.

In conclusion, Methyl 2-amino-3-chloropyridine-4-carboxylate (CAS No. 1823921-98-7) stands as a cornerstone intermediate in modern pharmaceutical synthesis. Its unique structural features and reactivity make it an invaluable tool for drug discovery across multiple therapeutic domains. As research continues to uncover new biological targets and synthetic methodologies, this compound will undoubtedly remain at the forefront of medicinal chemistry innovation.